8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one

• Molecular Formula: C18H13NO2
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 8,11-dimethylchromeno[4,3-b]quinolin-6-one
• InChI: InChI=1S/C18H13NO2/c1-10-7-8-11(2)16-13(10)9-14-17(19-16)12-5-3-4-6-15(12)21-18(14)20/h3-9H,1-2H3
• InChI Key: NEMZPVZPLKCOIR-UHFFFAOYSA-N
• SMILES: CC1=C2C=C3C(=NC2=C(C=C1)C)C4=CC=CC=C4OC3=O

Description

8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science. This compound has unique chemical properties that make it an attractive target for research.

Mechanism of Action

The mechanism of action of 8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one is not fully understood. However, it is believed to exert its anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. The compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In photodynamic therapy, 8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one acts as a photosensitizer, which upon exposure to light, generates reactive oxygen species that can cause cell death.
Biochemical and Physiological Effects:
8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. In vivo studies have demonstrated that the compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one in lab experiments is its unique chemical properties, which make it an attractive target for research. The compound is also relatively easy to synthesize, and the synthesis method has been optimized to achieve high yields and purity. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one. One area of research is the development of novel derivatives of the compound with improved anti-cancer and anti-inflammatory activities. Another area of research is the investigation of the compound's potential use as a photosensitizer in photodynamic therapy. Additionally, the compound's potential applications in material science, such as in the development of novel optical and electronic materials, warrant further investigation.

Synthesis Methods

The synthesis of 8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one involves a multi-step process that includes the condensation of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl acetoacetate, followed by cyclization with acetic anhydride and sulfuric acid. The final product is obtained by the oxidation of the intermediate with potassium permanganate. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. The compound has also been investigated for its potential use as a photosensitizer in photodynamic therapy. In material science, 8,11-dimethyl-6H-chromeno[4,3-b]quinolin-6-one has been used as a building block for the synthesis of novel materials with unique optical and electronic properties.